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Compound of Interest

Compound Name: GDC-6036-NH

Cat. No.: B10831487

For Researchers, Scientists, and Drug Development Professionals

Abstract

GDC-6036-NH serves as a crucial precursor in the synthesis of GDC-6036 (also known as
Divarasib), a highly potent and selective covalent inhibitor of the KRAS G12C mutation. The
KRAS G12C mutation is a key oncogenic driver in various solid tumors. GDC-6036 irreversibly
binds to the mutant cysteine-12 residue, locking the KRAS protein in an inactive, GDP-bound
state, thereby inhibiting downstream signaling pathways implicated in cell proliferation and
survival. These application notes provide essential information on the handling, storage, and
safety precautions for GDC-6036-NH and its active counterpart, GDC-6036. Furthermore,
detailed protocols for key in vitro and in vivo experimental assays are outlined to facilitate
preclinical research and development of this targeted cancer therapeutic.

Safety Data Sheet and Handling Precautions

While a specific Safety Data Sheet (SDS) for GDC-6036-NH is not readily available, the
handling and safety precautions for its active form, GDC-6036 (Divarasib), provide a strong
basis for safe laboratory practices. Researchers should handle GDC-6036-NH with the same
level of caution as GDC-6036.

1.1 Hazard ldentification
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The toxicological properties of GDC-6036-NH have not been fully investigated. Based on the
data for GDC-6036, it should be considered a potentially hazardous substance. In a phase 1
clinical study of Divarasib, treatment-related adverse events were reported in 93% of patients,
with 11% experiencing grade 3 events and 1% a grade 4 event[1].

1.2 Handling and Personal Protective Equipment (PPE)
Standard laboratory procedures for handling potent compounds should be strictly followed.

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

» Personal Protective Equipment:
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile gloves).
o Skin and Body Protection: Wear a lab coat. Ensure no skin is exposed.

1.3 Storage and Disposal

Proper storage is critical to maintain the integrity of the compound.

o Storage: Store GDC-6036-NH as a solid at -20°C for long-term storage.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous materials.

Physicochemical and In Vitro Data

The following tables summarize the key physicochemical and in vitro properties of GDC-6036
(Divarasib).

Table 1: Physicochemical Properties of GDC-6036 (Divarasib)
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Property Value

Molecular Formula C29H32CIFaN702
Molecular Weight 622.1 g/mol
Appearance Solid

Solubility DMSO: =10 mg/mL

Ethanol: 0.1-1 mg/mL (Slightly soluble)

Table 2: In Vitro Activity of GDC-6036 (Divarasib)

Parameter Value Cell Line/Assay Condition

ICso (KRAS G12C) <0.01 pM

>18,000-fold for G12C vs. non-

Selectivit
y G12C cell lines

Experimental Protocols

3.1 KRAS G12C Inhibition Signaling Pathway

The following diagram illustrates the mechanism of action of GDC-6036.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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